Cas no 210-75-3 (Benzo[1,2-b:3,4-c']difuran(8CI,9CI))

Benzo[1,2-b:3,4-c']difuran(8CI,9CI) structure
210-75-3 structure
Product Name:Benzo[1,2-b:3,4-c']difuran(8CI,9CI)
CAS No:210-75-3
MF:C10H6O2
MW:158.15344285965
CID:249392
PubChem ID:57357728
Update Time:2025-04-19

Benzo[1,2-b:3,4-c']difuran(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-b:3,4-c']difuran(8CI,9CI)
    • Benzo[1,2-b:3,4-c]difuran (8CI,9CI)
    • furo[3,4-e][1]benzofuran
    • Benzo[1,2-b:3,4-c']difuran
    • 210-75-3
    • DTXSID20723820
    • SCHEMBL20186998
    • Inchi: 1S/C10H6O2/c1-2-10-8(3-4-12-10)9-6-11-5-7(1)9/h1-6H
    • InChI Key: XOUWRTHOSASNAB-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=CC1=COC=C21

Computed Properties

  • Exact Mass: 158.03678
  • Monoisotopic Mass: 158.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.28
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